Cas no 41602-56-6 (4-(Dimethylamino)-2-hydroxybenzaldehyde)

• Product Name: 4-(Dimethylamino)-2-hydroxybenzaldehyde
• CAS No: 41602-56-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00027419
• CID: 328115
• PubChem ID: 9815305
• Update Time: 2025-05-21

4-(Dimethylamino)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)-2-hydroxybenzaldehyde
• 4-(Dimethylamino)salicylaldehyde
• 4-(Dimethylamino)-2-Hydroxybenzaldehyde Hydrochloride
• 4-Dimethylamino-2-hydroxybenzaldehyde
• Benzaldehyde,4-(dimethylamino)-2-hydroxy-
• 4-(N,N-Dimethylamino)-2-hydroxybenzaldehyde
• 4-N,N-Dimethylaminosalicylaldehyde
• p-(Dimethylamino)salicylaldehyde
• Benzaldehyde, 4-(dimethylamino)-2-hydroxy-
• KURCTZNCAHYQOV-UHFFFAOYSA-N
• 4-dimethylaminosalicylaldehyde
• 4-Dimethylamino-2-oxybenzaldehyd
• 5-(Dimethylamino)-2-formylphenol
• 2-hydroxy-4-dimethylaminobenzaldehyde
• OR6690
• TRA0085445
• MB
• MB00354
• FCH1119824
• 2-Hydroxy-4-
• DTXSID30431126
• AT-051/43422774
• AC-11207
• SCHEMBL1001895
• 41602-56-6
• NCGC00188247-01
• EN300-205273
• CHEMBL1902134
• J-513727
• Z1255364776
• AKOS008901362
• 4-(dimethylamino)-2-hydroxy-benzaldehyde;4-(Dimethylamino)salicylaldehyde
• A825602
• AS-20070
• FT-0616762
• MFCD00027419
• CS-W002152
• SY029359
• 4-(Dimethylamino)-2-hydroxy-benzaldehyde
• DB-025181

• MDL： MFCD00027419
• Inchi： 1S/C9H11NO2/c1-10(2)8-4-3-7(6-11)9(12)5-8/h3-6,12H,1-2H3
• InChI Key： KURCTZNCAHYQOV-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.201±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 80.5-81 ºC
• Boiling Point: 301.1°C at 760 mmHg
• Flash Point: 135.908°C
• Refractive Index: 1.634
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 40.54000
• LogP: 1.27070
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(Dimethylamino)-2-hydroxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-(Dimethylamino)-2-hydroxybenzaldehyde

4-(Dimethylamino)-2-hydroxybenzaldehyde (CAS 41602-56-6): A Versatile Chemical Building Block

4-(Dimethylamino)-2-hydroxybenzaldehyde (CAS 41602-56-6) is an important organic compound with the molecular formula C₉H₁₁NO₂. This dimethylamino-substituted benzaldehyde derivative features both aldehyde and phenolic hydroxyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research.

The compound appears as a yellow to orange crystalline powder at room temperature, with a melting point typically ranging between 120-125°C. Its unique electron-donating dimethylamino group at the para position relative to the aldehyde functionality significantly influences its chemical reactivity and spectroscopic properties. Researchers value this compound for its fluorescence properties and its role as a precursor in synthesizing various heterocyclic compounds.

In recent years, 4-(Dimethylamino)-2-hydroxybenzaldehyde has gained attention in materials science due to its potential applications in organic electronics and sensor technologies. The compound's ability to form stable complexes with metal ions makes it particularly interesting for developing chemo-sensors and molecular probes. These applications align with current research trends in environmental monitoring and biomedical diagnostics, addressing growing concerns about pollution detection and early disease diagnosis.

The synthesis of 4-(dimethylamino-2-hydroxybenzaldehyde typically involves the formylation of appropriate phenol derivatives, followed by dimethylamination. Recent advances in green chemistry have led to improved synthetic routes that reduce environmental impact while maintaining high yields. Manufacturers now offer this compound with various purity grades (98%, 99%, and higher) to meet different research and industrial requirements.

Pharmaceutical researchers have explored 4-(Dimethylamino)-2-hydroxybenzaldehyde as a building block for drug development. Its structural features make it suitable for creating compounds with potential biological activity, particularly in areas such as antioxidant and anti-inflammatory agents. The compound's fluorescence properties also make it valuable for developing fluorescent markers in biological studies, a rapidly growing field in modern medicine.

From a commercial perspective, the global market for specialty benzaldehyde derivatives like 4-(Dimethylamino)-2-hydroxybenzaldehyde has shown steady growth. This reflects increasing demand from the pharmaceutical, agrochemical, and materials science sectors. Suppliers typically offer this compound in various packaging options, from gram-scale quantities for research laboratories to kilogram amounts for industrial applications.

Quality control of 4-(Dimethylamino)-2-hydroxybenzaldehyde involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the required purity standards for specific applications. Storage recommendations generally include keeping the material in a cool, dry place, protected from light to maintain stability over time.

Recent scientific literature highlights innovative applications of CAS 41602-56-6 in supramolecular chemistry and nanotechnology. Researchers have utilized its molecular structure to create novel coordination polymers and metal-organic frameworks (MOFs), materials with potential uses in gas storage, separation technologies, and catalysis. These developments position 4-(Dimethylamino)-2-hydroxybenzaldehyde as a compound of interest in cutting-edge materials research.

The safety profile of 4-(Dimethylamino)-2-hydroxybenzaldehyde has been well-documented in scientific literature. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this chemical. Material Safety Data Sheets (MSDS) provide detailed information about handling, storage, and disposal procedures to ensure safe usage in various applications.

Looking to the future, 4-(Dimethylamino)-2-hydroxybenzaldehyde continues to attract research interest due to its versatile chemical properties. Ongoing studies explore its potential in renewable energy applications, particularly in the development of organic photovoltaic materials. As sustainability becomes increasingly important in chemical manufacturing, this compound's role in green chemistry initiatives is likely to expand, making it a valuable subject for both academic and industrial research.